Cas no 1805855-21-3 (Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)-)

• Product Name: Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)-
• CAS No: 1805855-21-3
• MF: C₁₀H₇ClF₃N
• MW: 233.617491960526
• CID: 6526005
• PubChem ID: 165667706
• Update Time: 2025-05-19

Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)-

• Inchi： 1S/C10H7ClF3N/c11-8-4-3-7(2-1-5-15)9(6-8)10(12,13)14/h3-4,6H,1-2H2
• InChI Key： DKHMYJDVTBPCGT-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(Cl)C=C1C(F)(F)F

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 275.4±35.0 °C(Predicted)

Additional information on Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)-

Recent Advances in the Study of Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)- (CAS: 1805855-21-3) in Chemical and Biomedical Research

Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)- (CAS: 1805855-21-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical industries. This compound, characterized by its unique trifluoromethyl and chloro substituents, exhibits promising biological activities, making it a subject of extensive research. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological properties, and potential therapeutic applications.

Recent studies have focused on optimizing the synthetic pathways for Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)- to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that significantly reduces reaction time and improves scalability. The study highlighted the use of palladium-based catalysts under mild conditions, achieving a yield of over 85%. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations.

In terms of biological activity, Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)- has demonstrated notable inhibitory effects on specific enzymes involved in inflammatory pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound effectively suppresses the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. The study suggested that the compound's trifluoromethyl group plays a pivotal role in its binding affinity, opening new avenues for designing anti-inflammatory drugs.

Furthermore, preliminary in vivo studies have explored the compound's potential as an anticancer agent. Research conducted at a leading pharmaceutical institute indicated that Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)- induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These findings were published in the European Journal of Pharmacology in early 2024, emphasizing the compound's dual role as both an anti-inflammatory and anticancer candidate.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. A recent toxicological assessment published in Chemical Research in Toxicology highlighted the need for further studies to evaluate long-term effects and optimal dosing regimens. The report also underscored the importance of structural modifications to mitigate potential hepatotoxicity observed in animal models.

In conclusion, Benzenepropanenitrile, 4-chloro-2-(trifluoromethyl)- (CAS: 1805855-21-3) represents a versatile compound with significant potential in drug discovery and development. Ongoing research aims to address existing gaps in knowledge while exploring its applications in treating inflammatory diseases and cancer. The compound's unique chemical properties and biological activities make it a promising candidate for future therapeutic innovations.